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Compound of Interest

Compound Name: TC-I 15

Cat. No.: B15608134 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TC-I 15, a potent and selective α2β1 integrin inhibitor.

Designed for researchers, scientists, and drug development professionals, this document aims

to be the preferred source for laboratory safety and chemical handling, fostering a culture of

safety and trust.

Compound Information:

TC-I 15 is a small molecule inhibitor used in research to study processes such as thrombosis

and cancer metastasis.[1][2][3] It is typically supplied as a solid and is often dissolved in

dimethyl sulfoxide (DMSO) for experimental use.

Quantitative Data Summary
The following table summarizes key quantitative data for TC-I 15.
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Property Value Source

Molecular Weight 520.62 g/mol [4][5]

Molecular Formula C₂₃H₂₈N₄O₆S₂ [4][5]

Purity ≥98% (HPLC) [4]

CAS Number 916734-43-5 [4][5]

Storage Temperature -20°C [1][4]

Solubility in DMSO Soluble to 100 mM

IC₅₀ (α2β1 integrin) 12 nM (static), 715 nM (flow) [4]

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for TC-I 15 is not readily available, a

conservative approach to PPE is mandatory. The following recommendations are based on

general best practices for handling potent, small-molecule inhibitors and working with DMSO, a

common solvent for this compound.

Core PPE Requirements:
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PPE Component Specification Rationale

Gloves

Double gloving with nitrile or

neoprene gloves is required.

Butyl rubber or fluoroelastomer

gloves are recommended for

prolonged handling of DMSO.

[6] Check glove manufacturer's

compatibility chart. Discard

immediately after handling or if

contamination is suspected.

Protects against skin contact.

DMSO can facilitate the

absorption of chemicals

through the skin.[6][7]

Eye Protection

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles when there is a

significant risk of splashes,

such as during bulk

preparation of solutions.

Protects eyes from splashes of

the compound in solid or

solution form.

Lab Coat

A fully buttoned, 100% cotton

lab coat with long sleeves

must be worn.[8] Consider a

chemical-resistant apron over

the lab coat for additional

protection during procedures

with a high risk of splashing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

While not typically required for

handling small quantities in a

well-ventilated area, a NIOSH-

approved respirator may be

necessary if there is a risk of

aerosol generation or if

working outside of a certified

chemical fume hood.[8]

Consult with your institution's

environmental health and

safety department.

Minimizes inhalation of the

compound, especially in

powdered form or as an

aerosol.
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Footwear
Closed-toe shoes that cover

the entire foot are required.
Protects feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of TC-I 15 from receipt to

use.

Experimental Workflow Diagram
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Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

1. Receipt & Inspection
- Verify container integrity
- Confirm label information

2. Secure Storage
- Store at -20°C

- Log in chemical inventory

3. Don PPE
- Double gloves

- Goggles & Lab Coat

4. Work Area Setup
- In certified chemical fume hood
- Gather all necessary materials

5. Weighing
- Use precision balance inside hood

- Handle with care to avoid dust

6. Dissolving in DMSO
- Add DMSO to solid TC-I 15

- Vortex or sonicate to dissolve

7. Experimental Use
- Follow specific protocol

- Minimize exposure

8. Decontamination
- Clean work surfaces

- Decontaminate equipment

9. Waste Segregation
- Solid waste (gloves, tubes)

- Liquid waste (unused solution)

10. Doff PPE
- Remove gloves last

- Wash hands thoroughly

11. Final Disposal
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of TC-I 15.
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Detailed Methodologies
1. Receipt and Inspection:

Upon receipt, visually inspect the shipping container for any signs of damage or leakage.

Verify that the product name, CAS number, and quantity on the label match the order.

2. Secure Storage:

Store TC-I 15 at -20°C in a designated and clearly labeled location.[1][4]

Log the compound into your laboratory's chemical inventory system.

3. Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as specified in the table above.

4. Work Area Setup:

All handling of solid TC-I 15 and preparation of its solutions must be conducted in a certified

chemical fume hood.[8]

Assemble all necessary equipment (e.g., spatula, weigh paper, vials, solvent, pipettes) within

the fume hood to minimize movement in and out of the containment area.

5. Weighing:

Use a calibrated analytical balance inside the fume hood.

Handle the solid compound carefully to avoid generating dust. Use a spatula for transfers.

6. Dissolving in DMSO:

Since TC-I 15 is soluble in DMSO up to 100 mM, this is the recommended solvent for stock

solutions.

Add the appropriate volume of DMSO to the vial containing the weighed solid TC-I 15.
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Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

7. Experimental Use:

Follow your specific, peer-reviewed experimental protocol.

When diluting the stock solution, continue to work within the fume hood.

Always be mindful of potential splashes or aerosol generation.

Disposal Plan
Proper disposal of TC-I 15 and associated waste is critical to ensure safety and environmental

protection.

Waste Segregation and Disposal Pathway

Waste Generation & Segregation

Final Disposal

Solid Waste
- Contaminated gloves, tubes, weigh paper

Labeled Hazardous Solid Waste Container

Segregate into

Liquid Waste
- Unused TC-I 15 solutions

Labeled Hazardous Liquid Waste Container (compatible with DMSO)

Segregate into

Sharps Waste
- Contaminated needles, pipette tips

Puncture-proof Sharps Container

Segregate into

Arrange for pickup by Institutional
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Disposal pathway for TC-I 15 related waste.
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Disposal Procedures
Solid Waste:

Includes contaminated gloves, disposable lab coats, weigh papers, and plasticware.

Collect in a designated, clearly labeled hazardous solid waste container.

Liquid Waste:

Includes unused stock solutions and experimental solutions containing TC-I 15.

Collect in a dedicated, sealed, and clearly labeled hazardous liquid waste container that is

compatible with DMSO.

Do not dispose of down the drain.

Sharps Waste:

Includes contaminated pipette tips, needles, and syringes.

Dispose of immediately into a designated, puncture-proof sharps container.

Decontamination:

Wipe down all work surfaces and equipment with a suitable laboratory detergent followed

by 70% ethanol.

Dispose of the cleaning materials as solid hazardous waste.

Final Disposal:

All waste streams must be disposed of through your institution's Environmental Health and

Safety (EHS) office. Follow all local, state, and federal regulations for hazardous waste

disposal.

Emergency Procedures
Spill:
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Small Spill (in fume hood): Absorb with an inert material (e.g., spill pads, vermiculite). Wipe

the area clean. Place all cleanup materials in a sealed bag and dispose of as hazardous

solid waste.

Large Spill or Spill Outside of a Fume Hood: Evacuate the immediate area. Alert others and

prevent entry. Contact your institution's EHS or emergency response team immediately.

Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at

an eyewash station, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. TC-I 15 | α2β1 integrin inhibitor | Probechem Biochemicals [probechem.com]

3. Selectivity of the collagen-binding integrin inhibitors, TC-I-15 and obtustatin - PMC
[pmc.ncbi.nlm.nih.gov]

4. TC-I 15 | Integrins | Tocris Bioscience [tocris.com]

5. scbt.com [scbt.com]

6. nbinno.com [nbinno.com]

7. uwaterloo.ca [uwaterloo.ca]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15608134?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tc-i-15.html
https://www.probechem.com/products_TC-I15.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8444087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8444087/
https://www.tocris.com/products/tc-i-15_4527
https://www.scbt.com/p/tc-i-15-916734-43-5
https://www.nbinno.com/article/other-organic-chemicals/navigating-the-safety-of-dmso-best-practices-for-handling-and-use-vw
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. marquette.edu [marquette.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TC-I 15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608134#personal-protective-equipment-for-
handling-tc-i-15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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